Cas no 74852-81-6 (4-(2-Methyl-1H-imidazol-1-yl)aniline)

4-(2-Methyl-1H-imidazol-1-yl)aniline Properties

Names and Identifiers

• 4-(2-Methylimidazol-1-yl)phenylamine
• 4-(2-Methyl-1H-imidazol-1-yl)aniline
• 4-(2-methylimidazol-1-yl)aniline
• 4-(2-Methyl-imidazol-1-yl)-phenylamine
• 4-(2-methyl-1H-imidazol-1-yl)benzenamine
• 4-(2-Methyl-1H-imidazol-1-yl)phenylamine
• Benzenamine, 4-(2-methyl-1H-imidazol-1-yl)-
• 4-(2-methylimidazolyl)phenylamine
• PubChem19934
• IEZCMVRWKNEHJB-UHFFFAOYSA-N
• SBB014066
• STK350763
• 1-(4-aminopheny
• 1-(4-aminophenyl)-2-methylimidazole
• MFCD06797788
• J-513325
• DS-10206
• DTXSID40390134
• SY079439
• AKOS000143365
• SCHEMBL265184
• CS-0152776
• EN300-230665
• BDBM626110
• 74852-81-6
• FT-0647264
• 4-(2-methyl-1H-imidazol-1-yl)aniline, AldrichCPR
• 4-(2-Methyl-1-imidazolyl)aniline
• DB-001625
• 4-(2-methylimidazolyl)-aniline
• BBL040607
• +Expand

• MDL： MFCD06797788
• InChIKey： IEZCMVRWKNEHJB-UHFFFAOYSA-N
• Inchi： 1S/C10H11N3/c1-8-12-6-7-13(8)10-4-2-9(11)3-5-10/h2-7H,11H2,1H3
• SMILES： N1(C([H])=C([H])N=C1C([H])([H])[H])C1C([H])=C([H])C(=C([H])C=1[H])N([H])[H]

Computed Properties

• Exact Mass: 173.09500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 173.095
• Heavy Atom Count: 13
• Complexity: 164
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 43.8

Experimental Properties

• LogP: 2.34410
• PSA: 43.84000
• Refractive Index: 1.625
• Boiling Point: 378.506°C at 760 mmHg
• Melting Point: 111.5 °C
• Flash Point: 182.714°C
• Density: 1.171

4-(2-Methyl-1H-imidazol-1-yl)aniline Security Information

• Safety Instruction： 26-39
• Dangerous goods sign： Xi
• Hazard Statement： Harmful
• Risk Phrases： 41
• HazardClass：IRRITANT

4-(2-Methyl-1H-imidazol-1-yl)aniline Customs Data

• HS CODE：2933290090
• Customs Data：

  China Customs Code:

  2933290090

  Overview:

  2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%